Cas no 956485-59-9 (3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile)

• Product Name: 3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
• CAS No: 956485-59-9
• MF: C₈H₄IN₃
• MW: 269.041933059692
• MDL: MFCD09763667
• CID: 840558
• PubChem ID: 329771601
• Update Time: 2025-04-19

3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
• 4-Cyano-3-iodo-7-azaindole
• 3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile, AldrichCPR
• AKOS015853746
• DTXSID20640149
• MFCD09763667
• 956485-59-9
• SCHEMBL19779567
• A845363
• SB14391
• FT-0678347
• D74462
• CS-0082397
• DB-029511

• MDL： MFCD09763667
• Inchi： 1S/C8H4IN3/c9-6-4-12-8-7(6)5(3-10)1-2-11-8/h1-2,4H,(H,11,12)
• InChI Key： ISSYSBAEUNYLCG-UHFFFAOYSA-N
• SMILES： IC1=CNC2C1=C(C#N)C=CN=2

Computed Properties

• Exact Mass: 268.94500
• Monoisotopic Mass: 268.94499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.7
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• PSA: 52.47000
• LogP: 2.03918

3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines